Cas no 568551-28-0 (1-(4-Chloro-2-methoxy-5-methylphenyl)-2,5-dihydro-1H-pyrrole-2,5-dione)

• Product Name: 1-(4-Chloro-2-methoxy-5-methylphenyl)-2,5-dihydro-1H-pyrrole-2,5-dione
• CAS No: 568551-28-0
• MF: C₁₂H₁₀ClNO₃
• MW: 251.665702342987
• CID: 3105397
• PubChem ID: 2392335
• Update Time: 2025-10-24

1-(4-Chloro-2-methoxy-5-methylphenyl)-2,5-dihydro-1H-pyrrole-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 1-(4-Chloro-2-methoxy-5-methyl-phenyl)-pyrrole-2,5-dione
• TXA55128
• 1-(4-chloro-2-methoxy-5-methylphenyl)-2,5-dihydro-1H-pyrrole-2,5-dione
• 980-416-5
• EN300-03880
• G30208
• AKOS000116767
• 1-(4-chloro-2-methoxy-5-methylphenyl)pyrrole-2,5-dione
• 568551-28-0
• CS-0219394
• Z56891313
• 1-(4-Chloro-2-methoxy-5-methylphenyl)-2,5-dihydro-1H-pyrrole-2,5-dione

• Inchi： 1S/C12H10ClNO3/c1-7-5-9(10(17-2)6-8(7)13)14-11(15)3-4-12(14)16/h3-6H,1-2H3
• InChI Key： MLCLPRDEYYUNCY-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C=C1C)N1C(C=CC1=O)=O)OC

Computed Properties

• Exact Mass: 251.0349209Da
• Monoisotopic Mass: 251.0349209Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 46.6Ų

1-(4-Chloro-2-methoxy-5-methylphenyl)-2,5-dihydro-1H-pyrrole-2,5-dione Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(4-Chloro-2-methoxy-5-methylphenyl)-2,5-dihydro-1H-pyrrole-2,5-dione

Comprehensive Overview of 1-(4-Chloro-2-methoxy-5-methylphenyl)-2,5-dihydro-1H-pyrrole-2,5-dione (CAS No. 568551-28-0)

The compound 1-(4-Chloro-2-methoxy-5-methylphenyl)-2,5-dihydro-1H-pyrrole-2,5-dione (CAS No. 568551-28-0) is a specialized organic molecule with a unique structural framework. Its chemical name reflects the presence of a chloro substituent, a methoxy group, and a methyl group attached to a phenyl ring, which is further linked to a dihydro-1H-pyrrole-2,5-dione moiety. This combination of functional groups makes it a subject of interest in pharmaceutical and agrochemical research, particularly in the development of novel bioactive compounds.

In recent years, the demand for heterocyclic compounds like 1-(4-Chloro-2-methoxy-5-methylphenyl)-2,5-dihydro-1H-pyrrole-2,5-dione has surged due to their potential applications in drug discovery. Researchers are increasingly exploring its role as a building block for small-molecule inhibitors, which are critical in targeting specific enzymes or pathways. The compound's CAS No. 568551-28-0 is frequently searched in scientific databases, highlighting its relevance in medicinal chemistry and material science.

One of the trending topics in organic synthesis is the optimization of green chemistry protocols. The synthesis of 1-(4-Chloro-2-methoxy-5-methylphenyl)-2,5-dihydro-1H-pyrrole-2,5-dione can be aligned with these principles by minimizing hazardous byproducts and improving atom economy. This approach not only enhances sustainability but also reduces costs, making it a hot topic among industrial chemists and academic researchers alike.

The compound's molecular structure has also drawn attention in computational chemistry. Advanced molecular modeling techniques, such as density functional theory (DFT), are being employed to predict its reactivity and interactions with biological targets. Such studies are pivotal in accelerating the design of next-generation therapeutics, a field that garners significant interest from both pharmaceutical companies and biotech startups.

Another area of exploration is the compound's potential in agrochemical applications. Given its structural features, it could serve as a precursor for crop protection agents or plant growth regulators. With the global push toward sustainable agriculture, the development of eco-friendly pesticides and herbicides is a priority, making CAS No. 568551-28-0 a valuable candidate for further investigation.

From a commercial perspective, the availability of 1-(4-Chloro-2-methoxy-5-methylphenyl)-2,5-dihydro-1H-pyrrole-2,5-dione is often discussed in the context of supply chain resilience. The COVID-19 pandemic underscored the importance of diversifying chemical sourcing, and this compound is no exception. Manufacturers and distributors are increasingly focusing on local production and inventory management to mitigate disruptions.

In summary, 1-(4-Chloro-2-methoxy-5-methylphenyl)-2,5-dihydro-1H-pyrrole-2,5-dione (CAS No. 568551-28-0) is a versatile compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique structure and functional groups make it a focal point for ongoing research, particularly in the realms of drug discovery and sustainable chemistry. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern chemistry.